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Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

Analytical Method for Flufenacet Oxalate

Although a specific extraction procedure was not found, a robust High-Performance Liquid Chromatography
(HPLC) method for the analysis of Flufenacet oxalate has been published. This method can serve as a

critical analytical endpoint for evaluating the efficiency of your extraction optimization experiments [1].

Chromatographic Conditions:

Parameter Specification

Column Newcrom R1 (reverse-phase) [1]

Mobile Phase Acetonitrile/Water/Phosphoric Acid [1]
MS-Compatible Alternative Replace Phosphoric Acid with Formic Acid [1]
Application Analysis, impurity isolation, and pharmacokinetics [1]

Key Physicochemical Properties of Flufenacet Oxalate
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Understanding the compound's properties is essential for rational extraction design. The following data,

primarily based on its behavior as a soil metabolite, provides key insights [2].

Table 1: Identity and Physical Data

Property Value | Description

CAS RN 201668-31-7 [2] [3]

IUPAC Name (4-fluorophenyl)(propan-2-yl)aminoacetic acid [2]
Molecular Formula C11H12FNOs [2] [3]

Molecular Mass 225.22 g/mol [3]

Table 2: Environmental Fate & Extraction-Relevant Properties

Property Value Significance for Extraction

Soil Sorption (Kf) 0.132 (mL Very low adsorption to soil, suggesting high potential for
g™ [2] extraction with polar solvents.

Organic Carbon 10.6 (mLg™*) Classified as "Very mobile" in soll.

Sorption (Kfoc) [2]

Aerobic Soil 5.83 days Non-persistent; consider stability during extraction.

Degradation DTso (lab) [2]

Workflow for Extraction Optimization

The diagram below outlines a systematic workflow for developing and validating an extraction protocol for

Flufenacet oxalate.
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Start: Define Extraction Goals

Optimized Protocol

Click to download full resolution via product page

Workflow Overview:
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e Sample Preparation: Begin with homogenizing the sample matrix (e.qg., soil, plant material) to ensure
a uniform and representative material for extraction [4].

e Extraction Solvent Selection: The very low sorption (Kf) of Flufenacet oxalate suggests high
solubility in polar solvents [2]. Method development should screen solvents like methanol, acetonitrile,
and buffered aqueous solutions.

e Extraction Technique: Solid Phase Extraction (SPE) is a highly relevant technique for purifying
and concentrating Flufenacet oxalate from complex samples, as it is commonly used for extracting
pesticides from environmental and food matrices [4].

¢ Sample Cleanup: Post-extraction, use techniques like centrifugation and filtration to remove
particulate matter, protecting analytical instrumentation and improving data quality [4].

¢ Analysis: Utilize the established HPLC method above for separation, detection, and quantification of
the target analyte [1].

e Method Validation: Finally, validate the entire optimized protocol by determining key performance
metrics such as recovery, precision, and Limits of Detection (LOD) and Quantification (LOQ) [5].

Key Considerations for Protocol Development

¢ Addressing Matrix Effects: Co-extracted compounds from your sample can interfere with analysis.
To mitigate this, you can dilute the final extract, optimize the SPE cleanup, or use a more selective
detection method [4].

e Adopting a QbD Approach: For a more robust and efficient development process, consider applying
Quality by Design (QbD) principles. This involves using experimental designs (e.g., Box-Behnken) to
systematically evaluate how factors like solvent composition, pH, and extraction time affect your
results, understanding their interactions [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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